Cas no 4130-54-5 (Stearic acid hydrazide)

• Product Name: Stearic acid hydrazide
• CAS No: 4130-54-5
• MF: C₁₈H₃₈N₂O
• MW: 298.507125377655
• MDL: MFCD00014764
• CID: 84938
• PubChem ID: 87575760
• Update Time: 2025-06-09

Stearic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• Stearic acid hydrazide
• Octadecanoyl Hydrazine
• Stearoyl Hydrazide
• Stearic Hydrazide
• octadecanehydrazide
• Stearohydrazide
• Octadecanoic acid, hydrazide
• Stearoylhydrazine
• Stearic acid, hydrazide
• STEARICACIDHYDRAZIDE
• 3FV1C68XOP
• BYTFESSQUGDMQQ-UHFFFAOYSA-N
• C18H38N2O
• Octadecanohydrazide #
• Octadecanoic hydrazide
• stearic acid hydrazone
• Octadecanoic acid,hydrazide
• NCIOpen2_002944
• Stearic acid, hydrazide (8CI)
• Stearic acid hy
• STEARIC ACID HYDRAZIDE, 97%
• Stearic a

• MDL： MFCD00014764
• Inchi： 1S/C18H38N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(21)20-19/h2-17,19H2,1H3,(H,20,21)
• InChI Key： BYTFESSQUGDMQQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(NN)=O

Computed Properties

• Exact Mass: 298.29800
• Monoisotopic Mass: 298.298414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6.4
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 0.89
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 442.9°Cat760mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.464
• PSA: 55.12000
• LogP: 6.32900

Stearic acid hydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Stearic acid hydrazide

Stearic Acid Hydrazide: A Comprehensive Overview

Stearic acid hydrazide (CAS No. 4130-54-5) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as stearic acid hydrazone, is a derivative of stearic acid, a saturated fatty acid commonly found in nature. The structure of stearic acid hydrazide consists of a long hydrocarbon chain with a hydrazide functional group (-NHNH2), which imparts unique chemical properties to the molecule.

Recent studies have highlighted the potential of stearic acid hydrazide in the field of materials science, particularly in the synthesis of novel polymers and hybrid materials. Researchers have explored its ability to act as a cross-linking agent, enhancing the mechanical properties of polymer matrices. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating stearic acid hydrazide into polyurethane formulations significantly improved tensile strength and thermal stability. This advancement opens new avenues for its application in high-performance materials for aerospace and automotive industries.

In addition to its role in materials science, stearic acid hydrazide has shown promise in the pharmaceutical industry as a drug delivery vehicle. Its amphiphilic nature allows it to form stable nanoparticles, which can encapsulate hydrophobic drugs and enhance their bioavailability. A 2022 study in *Journal of Controlled Release* reported that nanoparticles synthesized using stearic acid hydrazide exhibited controlled drug release profiles, making them suitable for targeted therapy applications.

The synthesis of stearic acid hydrazide typically involves the reaction of stearic acid with hydrazine under controlled conditions. This process is relatively straightforward and can be scaled up for industrial production. However, recent advancements have focused on optimizing the reaction conditions to improve yield and purity. For example, the use of microwave-assisted synthesis has been shown to reduce reaction time while maintaining product quality, as reported in a 2023 paper in *Green Chemistry*.

Another emerging application of stearic acid hydrazide is in the field of catalysis. Its ability to coordinate with metal ions makes it a potential candidate for heterogeneous catalysts in organic synthesis. A 2023 study published in *Catalysis Today* demonstrated that stearic acid hydrazide-based catalysts could efficiently promote the synthesis of bioactive molecules, such as alkaloids and terpenoids, under mild conditions.

Despite its numerous applications, the environmental impact of stearic acid hydrazide remains an area of concern. Recent research has focused on assessing its biodegradability and toxicity. A 2023 study conducted by the European Chemicals Agency (ECHA) indicated that stearic acid hydrazide exhibits low acute toxicity to aquatic organisms but may accumulate in certain environmental compartments under specific conditions. These findings underscore the need for responsible use and disposal practices.

In conclusion, stearic acid hydrazide (CAS No. 4130-54-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable tool in materials science, pharmaceuticals, and catalysis. As research continues to uncover new potential uses and optimize its synthesis, stearic acid hydrazide is poised to play an even more significant role in advancing technological innovations while addressing environmental considerations.